Cas no 2228817-70-5 (1-1-(1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228817-70-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5913942
• PubChem ID: 165624711
• Update Time: 2025-06-03

1-1-(1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine
• 2228817-70-5
• EN300-1789853
• 1-[1-(1H-pyrrol-3-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C10H14N2/c11-10(4-5-10)9(2-3-9)8-1-6-12-7-8/h1,6-7,12H,2-5,11H2
• InChI Key： XSPLPYOJVIAUFD-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=CNC=2)CC1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-1-(1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine

Recent Advances in the Study of 1-1-(1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine (CAS: 2228817-70-5)

The compound 1-1-(1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine (CAS: 2228817-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine and pyrrole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a scaffold for novel drug development.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's high affinity for specific serotonin receptors, suggesting its potential utility in treating mood disorders such as depression and anxiety.

In addition to its neurological applications, research has explored the compound's role in cancer therapy. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 1-1-(1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways, though further investigation is required to fully elucidate these effects.

Another area of interest is the compound's potential as a building block for more complex molecules. Researchers have successfully incorporated it into larger frameworks, creating novel compounds with enhanced bioavailability and target specificity. This approach has been particularly fruitful in the development of next-generation antipsychotics, as reported in a 2024 study by a team at the University of Cambridge.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability and off-target effects need to be addressed through further structural optimization. However, the growing body of research underscores the significant potential of 1-1-(1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine as a versatile tool in drug discovery and development.

Future directions for research include expanded in vivo studies to assess safety and efficacy, as well as the exploration of additional therapeutic indications. The compound's unique chemical properties continue to make it a valuable subject of investigation in the chemical biology and pharmaceutical communities.